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Compound of Interest

Compound Name: 1,4-Dioxane

Cat. No.: B091453

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions for researchers, scientists, and drug development professionals working with 1,4-
Dioxane. Adherence to these guidelines is critical for preventing fire, explosions, and
exposure-related health risks.

Frequently Asked Questions (FAQSs)
General Hazards and Properties

Q1: What are the primary flammability and explosion hazards of 1,4-Dioxane?

Al: 1,4-Dioxane is a highly flammable liquid and vapor that poses a significant fire hazard.[1]
[2] Its vapor is heavier than air and can travel a considerable distance to an ignition source,
causing a flashback.[2][3] The primary explosion hazard stems from the formation of explosive
peroxides upon exposure to air and light.[4][5][6] These peroxides can detonate when
subjected to heat, friction, or impact, particularly during distillation or evaporation processes
which concentrate them.[7][8][9]

Q2: What are the key physical and chemical properties of 1,4-Dioxane relevant to its hazards?

A2: Key properties are summarized in the table below. Its low flash point and wide explosive
limits make it particularly dangerous.

Peroxide Formation and Detection
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Q3: How does 1,4-Dioxane form explosive peroxides?

A3: Like other ethers, 1,4-Dioxane reacts with atmospheric oxygen in a free radical reaction,
especially when exposed to light, to form unstable peroxides.[4][6][8] This process is
autocatalytic, meaning the presence of peroxides can accelerate the formation of more
peroxides.[6]

Q4: How often should | test my 1,4-Dioxane for peroxides?

A4: Unopened containers should be tested upon reaching the manufacturer's expiration date.
Opened containers should be tested every 3-6 months.[7] Any container that has been open for
more than a year should be treated with extreme caution and tested before use.[1][7]

Q5: What are the visual signs of peroxide formation?

A5: While dangerous levels of peroxides can be present without any visible signs, visual

indicators include the formation of white crystals around the container cap or within the liquid,
or the liquid becoming viscous.[6] If crystals are observed, do not move or open the container
and contact your institution's Environmental Health & Safety (EH&S) department immediately.

[6]7]

Safe Handling and Storage

Q6: What are the proper storage conditions for 1,4-Dioxane?

A6: Store 1,4-Dioxane in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and direct sunlight.[10][11] It should be kept in a tightly sealed, properly labeled
container, preferably the original manufacturer's container.[11][12] Containers should be dated
upon receipt and upon opening to track their age.[7]

Q7: What Personal Protective Equipment (PPE) is required when handling 1,4-Dioxane?
A7: The minimum required PPE includes:
o Fire/flame-resistant lab coat.[1]

» Safety goggles or a face shield.[7]
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e Chemical-resistant gloves (butyl rubber is a good option).[13]

o Closed-toe shoes and full-length pants.[1] All work with 1,4-Dioxane must be conducted in a
certified chemical fume hood.[1][7]

Emergency Procedures

Q8: What should I do in case of a 1,4-Dioxane spill?

A8: For a small spill (<1 L) that you are trained to handle, alert others, eliminate all ignition
sources, and clean it up using an appropriate spill kit while wearing proper PPE.[1][7] For large
spills (>1 L), evacuate the area immediately, alert others, and call emergency services.[7]

Q9: What is the correct fire extinguisher to use for a 1,4-Dioxane fire?

A9: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguishers.[2][3] Do
not use water, as it may be ineffective.[2] If a fire occurs, containers of 1,4-Dioxane may
explode when heated.[2]

Data Presentation

Table 1: Physical and Chemical Properties of 1,4-Dioxane
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Property

Value

Chemical Formula

CaHsO2[4]

Molar Mass 88.11 g/mol [14]
Appearance Colorless liquid[4]

Odor Faint, sweet, ether-like[4][15]
Boiling Point 101.1 °C (214.0 °F)[4]
Melting Point 11.8 °C (53.2 °F)[4]

Density 1.033 g/mL[4]

Vapor Pressure

29 mmHg at 20 °C[4]

Vapor Density

3.0 (Air = 1)[14]

Solubility in Water

Miscible[4]

Table 2: Flammability and Explosion Data for 1,4-Dioxane

Parameter

Value

Flash Point

11-12 °C (52-54 °F)[3][4][14]

Autoignition Temperature

180 °C (356 °F)[3][4]

Lower Explosive Limit (LEL)

2.0% by volume in air[4][16]

Upper Explosive Limit (UEL)

22.0% by volume in air[4][16]

NFPA 704 Rating

Health: 2, Flammability: 3, Reactivity: 1[16]

Troubleshooting Guides

Issue: Suspected Peroxide Formation

Q: I have an old container of 1,4-Dioxane. How do | determine if it's safe to use? A: First,

check the dates of receipt and opening. If the container has been open for more than a year,

proceed with extreme caution.[1] Visually inspect the container for crystals, especially around
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the cap and in the liquid.[6] If crystals are present, DO NOT MOVE OR OPEN THE
CONTAINER. Isolate the area and contact EH&S immediately.[6][7] If there are no visual signs,
you must test for peroxides before use, especially before any heating or distillation.[3][6]

Issue: Positive Peroxide Test

Q: My 1,4-Dioxane tested positive for peroxides with a concentration above the safe limit (e.qg.,
>25 ppm). What should | do? A: Do not use the solvent.[17] Do not attempt to distill it, as this
will concentrate the explosive peroxides.[7] The solvent must be treated to remove the
peroxides or disposed of as hazardous waste. Contact your institution's EH&S department for
guidance on proper disposal procedures.[6]

Issue: Accidental Ignition

Q: A small amount of 1,4-Dioxane has caught fire in my fume hood. What is the immediate
course of action? A: If you are trained to use a fire extinguisher and the fire is small and
contained, use an appropriate extinguisher (CO2, dry chemical).[2] If possible, close the fume
hood sash to help contain the fire.[13] Never move a container of burning liquid.[13] If the fire
cannot be immediately extinguished or if you are in any doubt, evacuate the area, activate the
fire alarm, and call emergency services.[1]

Experimental Protocols
Protocol: Testing for Peroxides in 1,4-Dioxane

This protocol describes a common method for detecting peroxides using commercially
available test strips.

Materials:

Sample of 1,4-Dioxane to be tested

Commercial peroxide test strips (e.g., sensitive to 0.5-25 ppm or similar range)[17]

Clean pipette

Clean, dry beaker or test tube
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o Appropriate PPE (safety goggles, lab coat, chemical-resistant gloves)
Procedure:
e Work in a fume hood. Ensure all potential ignition sources are removed from the area.

o Sample Collection: Carefully open the 1,4-Dioxane container. Using a clean pipette, transfer
approximately 1-2 mL of the solvent into the beaker or test tube.[6] Reseal the main
container immediately.

o Testing:
o Remove a single peroxide test strip from its packaging, avoiding touching the test pad.

o Dip the test strip into the solvent sample for the time specified in the manufacturer's
instructions (typically 1 second).[6]

o Remove the strip and shake off any excess liquid.[6]
¢ Reading the Result:

o Wait for the color to develop as indicated by the test strip instructions (usually a few
seconds).[6]

o Immediately compare the color of the test pad to the color chart provided with the test
strips to determine the peroxide concentration in parts per million (ppm).[6]

e Action and Documentation:

o Safe (< 25 ppm): If the peroxide level is within the acceptable range defined by your
institution's safety policy, the solvent is safe for use. Record the test date and result on the
container's label.[7][17]

o Unsafe (= 25 ppm): If the peroxide level is at or above the action limit, the solvent is
hazardous. Do not use it.[17] Label the container as "Peroxide Contaminated - DO NOT
USE" and contact EH&S for disposal instructions.
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Mandatory Visualizations

Handling a Container of 1,4-Dioxane
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Caption: Workflow for Safely Handling 1,4-Dioxane Containers.

1,4-Dioxane Spill Occurs

Assess Spill Size

MAJOR SPILL MINOR SPILL

Evacuate Area Immediately Alert Personnel in Area
Alert Personnel Eliminate Ignition Sources
Call Emergency Services Don Appropriate PPE

'

Confine Spill with
Absorbent Material

:

Clean Up Spill

;

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b091453?utm_src=pdf-body
https://www.benchchem.com/product/b091453?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: Emergency Response Flowchart for a 1,4-Dioxane Spill.
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Caption: Factors Leading to a 1,4-Dioxane Fire or Explosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/1,4-Dioxane.pdf
https://www.chemos.de/import/data/msds/GB_en/123-91-1-A0003118-GB-en.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/296309?userType=undefined
https://www.chemicalbook.com/msds/1-4-dioxane.pdf
https://cls.ucla.edu/accidental-flaming-dioxane-bottle-causes-lab-fire-and-second-degree-burns
https://cls.ucla.edu/accidental-flaming-dioxane-bottle-causes-lab-fire-and-second-degree-burns
https://www.sigmaaldrich.com/US/en/product/sial/296309
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dioxane
https://www.osha.gov/chemicaldata/179
https://www.osha.gov/chemicaldata/179
https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://www.benchchem.com/product/b091453#managing-the-flammability-and-explosion-hazard-of-1-4-dioxane
https://www.benchchem.com/product/b091453#managing-the-flammability-and-explosion-hazard-of-1-4-dioxane
https://www.benchchem.com/product/b091453#managing-the-flammability-and-explosion-hazard-of-1-4-dioxane
https://www.benchchem.com/product/b091453#managing-the-flammability-and-explosion-hazard-of-1-4-dioxane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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